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Introduction

TAS05567 is a potent and highly selective inhibitor of spleen tyrosine kinase (Syk). Syk is a
critical mediator in the signaling pathways of various immune cells.[1][2] In the context of
allergic reactions, Syk plays an essential role in the downstream signaling of the high-affinity
IgE receptor (FceRI) on mast cells and basophils.[1][2] Cross-linking of IgE on the surface of
these cells by an allergen triggers the activation of Syk, leading to degranulation and the
release of inflammatory mediators such as histamine, leukotrienes, and cytokines. These
mediators are responsible for the clinical manifestations of allergic reactions. By inhibiting Syk,
TAS05567 has demonstrated the potential to abrogate these immunoglobulin-mediated
responses, making it a promising therapeutic candidate for allergic diseases.[1][2]

Preclinical studies in rodent models have shown that TAS05567 can effectively suppress IgE-
mediated allergic reactions in a dose-dependent manner.[1][2] Specifically, in a mouse model of
passive cutaneous anaphylaxis (PCA), which mimics an acute allergic skin reaction, oral
administration of TAS05567 has been shown to reduce ear swelling significantly.[1]

These application notes provide detailed protocols for the use of TAS05567 in a mouse model
of IgE-mediated allergic reaction, specifically the passive cutaneous anaphylaxis (PCA) model
leading to ear swelling. The information is intended to guide researchers in designing and
executing experiments to evaluate the efficacy of TAS05567 and other Syk inhibitors.
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Data Presentation

The following table summarizes the dose-dependent inhibitory effect of orally administered
TAS05567 on IgE-mediated ear swelling in a mouse passive cutaneous anaphylaxis (PCA)
model.

TAS05567 Dosage (mg/kg, Mean Inhibition of Ear

p.o.) Swelling (%) Reference

3 45 Hayashi et al., 2018
10 70 Hayashi et al., 2018
30 95 Hayashi et al., 2018

Experimental Protocols
Passive Cutaneous Anaphylaxis (PCA) in Mice

This protocol describes the induction of an IgE-mediated allergic reaction in the ears of mice,
leading to measurable swelling. This model is suitable for evaluating the in vivo efficacy of anti-
allergic compounds like TAS05567.

Materials:

o Male BALB/c mice (8-10 weeks old)
 Anti-dinitrophenyl (DNP)-IgE monoclonal antibody
e DNP-human serum albumin (HSA)

e TAS05567

e Vehicle for TAS05567 (e.g., 0.5% methylcellulose)
» Sterile phosphate-buffered saline (PBS)

e Evans blue dye (1% in sterile PBS)
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« Digital calipers or thickness gauge

o Formamide (for dye extraction, optional)

o Spectrophotometer (for dye quantification, optional)

Procedure:

Sensitization:

o Inject mice intradermally (i.d.) in the pinna of one ear with 20 L of anti-DNP-IgE (0.5
pg/mL in sterile PBS).

o The contralateral ear can be injected with sterile PBS as a control.

Drug Administration:

o 23 hours after sensitization, administer TAS05567 or vehicle orally (p.o.) to the mice.

o Prepare TAS05567 in the appropriate vehicle at the desired concentrations (e.g., 3, 10, 30
mg/kg). The volume of oral administration is typically 10 mL/kg.

Antigen Challenge:

o One hour after drug administration (24 hours after sensitization), intravenously (i.v.) inject
the mice with 200 pL of DNP-HSA (250 pg/mL in sterile PBS containing 1% Evans blue

dye).

Measurement of Ear Swelling:

o Measure the thickness of both ears using digital calipers before the antigen challenge and
at 1 hour post-challenge.

o The increase in ear thickness is calculated by subtracting the pre-challenge measurement
from the post-challenge measurement.

o The percentage of inhibition of ear swelling by TAS05567 is calculated as follows: %
Inhibition = [1 - (Increase in ear thickness with TAS05567 / Increase in ear thickness with
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o (Optional) Quantification of Vascular Permeability:
o After the final ear thickness measurement, euthanize the mice and excise the ears.
o Incubate the ears in formamide at 63°C overnight to extract the Evans blue dye.

o Measure the absorbance of the extracted dye at 620 nm using a spectrophotometer. The
amount of dye is proportional to the increase in vascular permeability.

Visualizations
Syk Signaling Pathway in Mast Cell Activation
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Caption: IgE-mediated activation of mast cells and the inhibitory action of TAS05567 on the
Syk signaling pathway.

Experimental Workflow for PCA Mouse Model
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Caption: Experimental workflow for the passive cutaneous anaphylaxis (PCA) mouse model to
evaluate TAS05567 efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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